Cas no 878059-24-6 (N-(3-chlorophenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide)

• Product Name: N-(3-chlorophenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide
• CAS No: 878059-24-6
• MF: C₂₂H₂₂ClN₃O₅S
• MW: 475.94518327713
• CID: 5511056
• Update Time: 2025-05-28

N-(3-chlorophenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]sulfonylacetamide
• N-(3-chlorophenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide

• Inchi： 1S/C22H22ClN3O5S/c23-16-4-3-5-17(12-16)24-21(27)15-32(29,30)20-13-26(19-7-2-1-6-18(19)20)14-22(28)25-8-10-31-11-9-25/h1-7,12-13H,8-11,14-15H2,(H,24,27)
• InChI Key： FEAPUGLROQILGP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CS(C1C2=C(N(CC(N3CCOCC3)=O)C=1)C=CC=C2)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(3-chlorophenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide

Research Brief on N-(3-chlorophenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide (CAS: 878059-24-6)

N-(3-chlorophenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide (CAS: 878059-24-6) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique indole sulfonamide scaffold, has been investigated for its potential therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its role as a potential inhibitor of key signaling pathways involved in cancer and inflammatory diseases.

The synthesis of N-(3-chlorophenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide involves a multi-step process, starting with the functionalization of the indole core followed by sulfonylation and subsequent coupling with a morpholine derivative. The compound's structural features, including the chloro-phenyl group and the morpholine moiety, are critical for its biological activity. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating further pharmacological evaluations.

In vitro studies have demonstrated that N-(3-chlorophenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide exhibits promising inhibitory activity against specific kinases and proteases implicated in disease pathways. For instance, it has shown nanomolar affinity for certain members of the protein kinase C (PKC) family, which are often dysregulated in cancers. Additionally, its ability to disrupt PPIs involving Bcl-2 family proteins suggests potential applications in apoptosis modulation.

Recent preclinical evaluations have highlighted the compound's pharmacokinetic properties, including its metabolic stability and bioavailability. While the compound demonstrates favorable absorption and distribution profiles, challenges remain in optimizing its half-life and minimizing off-target effects. Structural-activity relationship (SAR) studies are ongoing to refine the compound's selectivity and potency.

The therapeutic potential of N-(3-chlorophenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide extends beyond oncology. Emerging research indicates its utility in targeting inflammatory pathways, such as those mediated by NF-κB and NLRP3 inflammasomes. These findings position the compound as a versatile scaffold for developing multifunctional therapeutics.

In conclusion, N-(3-chlorophenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide represents a promising candidate for further drug development. Its unique chemical structure and broad-spectrum biological activity warrant continued investigation, particularly in optimizing its pharmacological properties and exploring its clinical potential. Future research should focus on elucidating its mechanism of action in greater detail and advancing it through translational studies.